(E)-2-((3,4-dimethylphenyl)sulfonyl)-3-(4-methylpiperazin-1-yl)acrylonitrile

• IUPAC Name: (E)-2-(3,4-dimethylphenyl)sulfonyl-3-(4-methylpiperazin-1-yl)prop-2-enenitrile
• InChI: InChI=1S/C16H21N3O2S/c1-13-4-5-15(10-14(13)2)22(20,21)16(11-17)12-19-8-6-18(3)7-9-19/h4-5,10,12H,6-9H2,1-3H3/b16-12+
• InChI Key: HPNNCKNBOUXIEL-FOWTUZBSSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C(=CN2CCN(CC2)C)C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)S(=O)(=O)/C(=C/N2CCN(CC2)C)/C#N)C
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

(E)-2-((3,4-dimethylphenyl)sulfonyl)-3-(4-methylpiperazin-1-yl)acrylonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Herbicidal Activities

The synthesis of sulfonyl-3,5-diamino-1H-pyrazole-4-nitriles, which includes compounds structurally related to (E)-2-((3,4-dimethylphenyl)sulfonyl)-3-(4-methylpiperazin-1-yl)acrylonitrile, has been reported. These compounds have shown excellent herbicidal activities, suggesting potential applications in agriculture (Zhao Wei, 2001).

Synthesis of Pyrazoles and Pyridines

In a study focused on creating 3,3-diphenyl-3H-pyrazoles, vinyl sulfones, including those structurally similar to the chemical , reacted with diphenyldiazomethane, leading to the formation of various pyrazolines and pyrazoles. This illustrates the compound's utility in synthesizing diverse heterocyclic compounds, which are crucial in pharmaceutical research (Vasin et al., 2015).

Gewald Reaction Catalysis

The Gewald reaction, a method to synthesize substituted thiophenes, was catalyzed using a compound that includes a 4-methylpiperazine group, akin to the molecule of interest. This highlights its potential as a catalyst in organic synthesis, contributing to the creation of various organic compounds (Lichao Ma et al., 2012).

Anti-Fungal Properties

A study on amino alcohols derived from similar acrylonitriles revealed significant anti-fungal properties, particularly against Cryptococcus neoformans. This suggests that compounds like (E)-2-((3,4-dimethylphenyl)sulfonyl)-3-(4-methylpiperazin-1-yl)acrylonitrile could have potential as anti-fungal agents (Baker et al., 2022).

Cancer Metastasis Inhibition

Analogues of sulfonylacrylonitriles have shown promise in inhibiting the spread of intra-abdominal cancers, such as ovarian and pancreatic cancer. These findings highlight the potential of sulfonylacrylonitriles in cancer treatment (Shen et al., 2015).

Photovoltaic Applications

Compounds containing acrylonitrile groups have been used as photosensitizers in dye-sensitized solar cells (DSSCs). Their ability to improve light harvesting efficiency suggests applications in renewable energy technologies (Ryu et al., 2009).